Cas no 51116-29-1 (51116-29-1)
51116-29-1 structure
Product Name:51116-29-1
CAS No:51116-29-1
MF:C20H15NO4
MW:333.337405443192
CID:934762
PubChem ID:300177
Update Time:2025-04-19
51116-29-1 Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
- 2,3-dimethoxybenzo[c][1,3]dioxolo[4,5-j]phenanthridine
- AC1L6VQI
- NSC174495
- 51116-29-1
- 2,3-Dimethoxy-9H-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
- NSC-174495
- DTXSID80306158
-
- Inchi: 1S/C20H15NO4/c1-22-16-5-11-3-4-13-14-7-19-18(24-10-25-19)6-12(14)9-21-20(13)15(11)8-17(16)23-2/h3-9H,10H2,1-2H3
- InChI Key: QXCAYUPXIKIDRW-UHFFFAOYSA-N
- SMILES: O1COC2=CC3=CN=C4C5C=C(C(=CC=5C=CC4=C3C=C12)OC)OC
Computed Properties
- Exact Mass: 333.10015
- Monoisotopic Mass: 333.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
- LogP: 4.28710
51116-29-1 Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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